Cas no 1111105-09-9 (5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-amine)

• Product Name: 5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-amine
• CAS No: 1111105-09-9
• MF: C₁₁H₈F₃N₃
• MW: 239.196532249451
• CID: 4815954
• Update Time: 2025-10-29

5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2-trifluoromethylphenyl)pyrimidine
• 2-Amino-5-(2-(trifluoromethyl)phenyl)pyrimidine
• 5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-amine

• Inchi： 1S/C11H8F3N3/c12-11(13,14)9-4-2-1-3-8(9)7-5-16-10(15)17-6-7/h1-6H,(H2,15,16,17)
• InChI Key： IIXVMLDNZRIJNY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CN=C(N)N=C1)(F)F

Computed Properties

• Exact Mass: 239.067
• Monoisotopic Mass: 239.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-amine

Introduction to 5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-amine (CAS No. 1111105-09-9)

5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-amine, identified by its CAS number 1111105-09-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a phenyl ring, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The trifluoromethyl group, a key substituent in this compound, is known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes have made trifluoromethyl-containing compounds highly sought after in the pharmaceutical industry. The phenyl ring, on the other hand, provides additional spatial and electronic properties that can influence the compound's interactions with biological receptors. Together, these structural elements contribute to the overall pharmacological potential of 5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-amine.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives with enhanced therapeutic efficacy. Pyrimidine-based compounds are particularly relevant in the treatment of various diseases, including cancer, infectious diseases, and inflammatory disorders. The amine functional group at the 2-position of the pyrimidine ring in 5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-amine provides a site for further chemical modification, allowing researchers to tailor its biological activity to specific targets.

The synthesis of 5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex molecular framework efficiently. The trifluoromethylation step is particularly critical and often involves specialized reagents like trifluoromethyl iodide or copper-mediated processes to ensure high yield and purity.

The pharmacological evaluation of 5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-amine has revealed promising results in preclinical studies. Researchers have explored its potential as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. The trifluoromethyl group's electron-withdrawing effect enhances the compound's binding affinity to these targets, leading to potent inhibitory activity. Additionally, studies have suggested that this compound may exhibit anti-inflammatory properties by modulating signaling pathways associated with immune responses.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-amine and biological targets. These techniques allow researchers to predict binding affinities, identify key interaction residues, and optimize lead structures for improved efficacy. By leveraging machine learning algorithms and large-scale dataset analysis, scientists can accelerate the drug discovery process and prioritize compounds for further experimental validation.

In conclusion, 5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-amine (CAS No. 1111105-09-9) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The combination of a trifluoromethyl group and a phenyl ring enhances its pharmacological potential, making it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play a crucial role in developing next-generation therapeutics that address unmet medical needs.